- Method for preparing trans-trans-dicyclohexylalkane liquid crystal compound, China, , ,
Cas no 92263-41-7 ((trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane))
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) is a bicyclohexane-based compound characterized by its rigid, stereospecific trans,trans configuration. This structure imparts high thermal stability and low viscosity, making it suitable for applications in advanced liquid crystal formulations. The compound's alkyl substituents (pentyl and propyl groups) enhance its mesomorphic properties, enabling precise tuning of phase transition temperatures. Its high chemical purity and well-defined stereochemistry ensure consistent performance in optoelectronic and display technologies. Additionally, the compound exhibits excellent compatibility with other liquid crystalline materials, facilitating its use in multicomponent systems. These properties make it a valuable component in the development of high-performance liquid crystal displays (LCDs) and other electro-optical devices.
92263-41-7 structure
Product Name:(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane)
CAS No:92263-41-7
MF:C20H38
MW:278.515726566315
MDL:MFCD23135328
CID:800557
PubChem ID:21972079
Update Time:2025-05-28
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Bicyclohexyl,4-pentyl-4'-propyl-, (trans,trans)-
- (trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane)
- 1-pentyl-4-(4-propylcyclohexyl)cyclohexane
- TRANS,TRANS-4''-PENTYL-4-PROPYL-BICYCLOHEXYL
- (trans,trans)-4-Pentyl-4'-propyl-1,1'-bicyclohexyl
- trans,trans-4'-Pentyl-4-propyl-bicyclohexyl
- CCH 35
- 4-PENTYL-4'-PROPYL-1,1'-BI(CYCLOHEXANE)
- VZ33891
- 4-Propyl-4'-pentyl-1,1'-bicyclohexane
- ST24036497
- trans,trans
- (trans,trans)-4-Pentyl-4′-propyl-1,1′-bicyclohexyl (ACI)
- (trans,trans)-4-Pentyl-4′-propyl-1,1′-bicyclohexane
- 3-CyCy-5
- 3-HH-5
- 3CC5
- 5CC3
- CC 3-5
- CC35
- (trans,trans)-4-Pentyl-4a(2)-propyl-1,1a(2)-bicyclohexyl
- 92263-41-7
- DS-16614
- AKOS024463397
- CS-0186199
- KDVKBFMGDZIYON-UHFFFAOYSA-N
- DTXSID50620974
- NS00039447
- MFCD23135328
- AKOS016004381
-
- MDL: MFCD23135328
- Inchi: 1S/C20H38/c1-3-5-6-8-18-11-15-20(16-12-18)19-13-9-17(7-4-2)10-14-19/h17-20H,3-16H2,1-2H3/t17-,18-,19-,20-
- InChI Key: KDVKBFMGDZIYON-UBBSCCEASA-N
- SMILES: C([C@@H]1CC[C@@H]([C@@H]2CC[C@@H](CCC)CC2)CC1)CCCC
Computed Properties
- Exact Mass: 278.29700
- Monoisotopic Mass: 278.297
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 9.5
Experimental Properties
- Color/Form: No data avaiable
- Density: 0.849
- Melting Point: No data available
- Boiling Point: 359.9±9.0 °C at 760 mmHg
- Flash Point: 163.0±12.3 °C
- PSA: 0.00000
- LogP: 6.97960
- Vapor Pressure: No data available
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZU179-200mg |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 98% | 200mg |
143.0CNY | 2021-08-04 | |
| TRC | T072470-50mg |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 50mg |
$ 110.00 | 2022-06-03 | ||
| TRC | T072470-100mg |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 100mg |
$ 180.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T97510-250mg |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 98% | 250mg |
¥115.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T97510-1g |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 98% | 1g |
¥339.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T97510-100mg |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 98% | 100mg |
¥103.0 | 2023-09-06 | |
| Ambeed | A296540-100mg |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 98% | 100mg |
$18.0 | 2023-03-04 | |
| Ambeed | A296540-250mg |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 98% | 250mg |
$29.0 | 2025-04-15 | |
| Ambeed | A296540-1g |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 98% | 1g |
$76.0 | 2025-04-15 | |
| Chemenu | CM203330-1g |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) |
92263-41-7 | 98% | 1g |
$*** | 2023-05-29 |
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Cyclohexane ; 5 h, 0.1 MPa, 90 °C
1.2 Reagents: Potassium hydroxide Solvents: 1-Octanol ; rt → 110 °C; 3 h, 110 °C
1.3 Reagents: Hydrazine hydrate (1:1) Solvents: Acetone , Water ; 2 h, heated; 220 °C
1.4 Reagents: Sodium carbonate Solvents: Water ; neutralized
1.5 Reagents: Potassium hydroxide ; 150 °C
1.2 Reagents: Potassium hydroxide Solvents: 1-Octanol ; rt → 110 °C; 3 h, 110 °C
1.3 Reagents: Hydrazine hydrate (1:1) Solvents: Acetone , Water ; 2 h, heated; 220 °C
1.4 Reagents: Sodium carbonate Solvents: Water ; neutralized
1.5 Reagents: Potassium hydroxide ; 150 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Compound, liquid-crystal composition, liquid-crystal display element and liquid-crystal display, China, , ,
Production Method 3
Reaction Conditions
Reference
- Preparation of oxacycloheptane derivatives useful for manufacturing liquid crystal display devices, China, , ,
Production Method 4
Reaction Conditions
Reference
- Synthesis and some physical properties of bicyclohexanes having fluoro substituted alkyl moiety, Molecular Crystals and Liquid Crystals Science and Technology, 1995, 260, 277-86
Production Method 5
Production Method 6
Reaction Conditions
1.1 Catalysts: Trifluoromethanesulfonic acid Solvents: Dichloromethane ; -20 °C; 3 h, -20 °C
Reference
- Method for producing trans-1,4-disubstituted cyclohexane derivative, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 3 h, -20 °C; 2 h, -20 °C
1.2 Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ; -30 °C; 2 h, -28 °C; -28 °C → rt; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; < 10 °C
1.4 Reagents: Diethylene glycol , Hydrazine hydrate (1:1) ; rt → reflux; 2 h, reflux; reflux → 150 °C
1.5 Reagents: Potassium hydroxide ; 1 h, reflux
1.2 Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ; -30 °C; 2 h, -28 °C; -28 °C → rt; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; < 10 °C
1.4 Reagents: Diethylene glycol , Hydrazine hydrate (1:1) ; rt → reflux; 2 h, reflux; reflux → 150 °C
1.5 Reagents: Potassium hydroxide ; 1 h, reflux
Reference
- Preparation method of dicyclohexyl dialkyl liquid crystal compound for thin film transistor liquid crystal display (TFT-LCD), China, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 30 min, < 0 °C
1.2 Solvents: Tetrahydrofuran ; < 0 °C; 30 min, < 0 °C
1.3 Reagents: Hydrogen Catalysts: Palladium , Water Solvents: Ethyl acetate ; 5 h, 0.5 MPa, 55 °C
1.2 Solvents: Tetrahydrofuran ; < 0 °C; 30 min, < 0 °C
1.3 Reagents: Hydrogen Catalysts: Palladium , Water Solvents: Ethyl acetate ; 5 h, 0.5 MPa, 55 °C
Reference
- Compound containing cyclohexane-1,4-diyl group, liquid crystal composition and display device, Japan, , ,
Production Method 9
Reaction Conditions
1.1 Solvents: Toluene , Tetrahydrofuran ; 2 h, 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Hydrazine , Potassium hydroxide Solvents: Diethylene glycol ; 3 h, 130 °C; 3 h, 200 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Hydrazine , Potassium hydroxide Solvents: Diethylene glycol ; 3 h, 130 °C; 3 h, 200 °C
Reference
- Preparation of bicyclohexyl monomer liquid crystal through Grignard reaction, China, , ,
Production Method 10
Reaction Conditions
Reference
- Negative liquid crystal compound, liquid crystal composition and application in liquid crystal display element and liquid crystal display thereof, China, , ,
Production Method 11
Reaction Conditions
Reference
- Preparation of liquid crystals and its applications in liquid crystal display component, China, , ,
Production Method 12
Production Method 13
Reaction Conditions
Reference
- Liquid crystal compound containing 5-cyclobutyl-1,3-dioxane structure and its preparation method and application, China, , ,
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) Raw materials
- N-Butylmagnesium Bromide
- 1-Propanone, 1-[4-(4-pentylcyclohexyl)phenyl]-, trans-
- (cis,trans)-4-Pentyl-4′-propyl-1,1′-bicyclohexyl
- 4-(trans-4'-Propylcyclohexyl)cyclohexan-1-one
- Bromo(pentyl)triphenylphosphorane
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) Preparation Products
(trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane) Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
92263-41-7 ((trans,trans)-4-Pentyl-4'-propyl-1,1'-bi(cyclohexane)) Related Products
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